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Compound of Interest

Compound Name: Solvent Yellow 16

Cat. No.: B056921

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Yellow 16, also known by designations such as C.I. 12700 and Sudan Yellow 3G, is a
synthetic monoazo dye characterized by its vibrant greenish-yellow hue.[1][2] As an oil-soluble
colorant, it finds extensive application across various industrial sectors, including the coloring of
plastics, resins, transparent paints, printing inks, and aluminum foil.[3][4] Its utility also extends
to cosmetics, where it is used as a pigment.[5] This technical guide provides an in-depth
analysis of the core chemical and physical properties of Solvent Yellow 16, supported by
experimental methodologies and structured data for ease of reference.

Chemical and Physical Properties

Solvent Yellow 16 is an organic compound belonging to the azo class of dyes. Its fundamental
properties are summarized below.

General and Structural Information

The identity and structure of Solvent Yellow 16 are defined by several key identifiers and its
molecular arrangement.
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Property Value Source(s)

3-Methyl-1-phenyl-4-
IUPAC Name (phenyldiazenyl)-1H-pyrazol-
5(4H)-one

C.1. 12700, C.I. Disperse
Synonyms Yellow, Sudan Yellow 3G,

Transparent Yellow 3G

CAS Number 4314-14-1
C.I. Number 12700
Molecular Formula C16H14N4O
Molecular Weight 278.31 g/mol
Chemical Class Monoazo Dye

) Greenish-yellow to light brown
Physical Appearance
powder

Physicochemical Data

The following table outlines the key quantitative physicochemical properties of Solvent Yellow
16. These values are critical for understanding its behavior in various applications and
experimental settings.
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Property Value Conditions Source(s)

Melting Point 140 - 157 °C Atmospheric Pressure

Heat Resistance (in
PS)

260 °C -

] ) 5-6 (on a scale of 1-
Light Fastness (in PS) -

8)
Water Solubility Insoluble (<1.0% max) 20 °C
Acid Resistance 4 (on a scale of 1-5) 5% HCI
Alkali Resistance 4 (on a scale of 1-5) 5% Na2COs

Solubility Profile in Organic Solvents

Solvent Yellow 16 is characterized by its solubility in a range of organic solvents, a key
property for its application as a solvent dye.

Solvent Solubility (g/L) Temperature
Dichloromethane 217.8 20 °C
Methylbenzene 68.2 20 °C

Butyl Acetate 28.5 20 °C
Acetone 17.3 20 °C

Ethyl Alcohol 4.8 20 °C

Carbon Tetrachloride Soluble Not specified
Chloroform Soluble Not specified

Data compiled from multiple sources.

Reactivity and Stability
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o Thermal Stability: The dye exhibits good heat resistance, particularly in plastics like
polystyrene, where it is stable up to 260°C.

o Chemical Stability: It is stable under standard storage conditions.

o Reactivity with Acids: In the presence of concentrated sulfuric acid, Solvent Yellow 16
exhibits a distinct color change, initially turning a greenish-yellow, which then transitions to
an orange-yellow upon dilution, eventually forming a yellow precipitate. It shows slight
solubility in hot concentrated hydrochloric acid, resulting in an orange color.

o Reactivity with Bases: The dye is slightly soluble in a hot 5% sodium hydroxide solution,
appearing yellow.

o Incompatibilities: It is incompatible with strong oxidizing agents.

Synthesis Pathway

The industrial synthesis of Solvent Yellow 16 is a well-established process involving a diazo
coupling reaction. The fundamental steps are the diazotization of an aromatic amine followed
by coupling with a suitable coupling component.

Synthesis Workflow

The synthesis of Solvent Yellow 16 involves two primary stages:

» Diazotization of Aniline: Aniline is treated with a source of nitrous acid (typically generated in
situ from sodium nitrite and a strong acid like hydrochloric acid) at low temperatures to form
a diazonium salt.

e Azo Coupling: The resulting diazonium salt is then reacted with the coupling component, 3-
Methyl-1-phenyl-1H-pyrazol-5(4H)-one, to form the final azo dye molecule.
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[
Sodium Nitrite (NaNO2) +
Hydrochloric Acid (HCI)

) Benzenediazonium Chloride
\ J

2. Azo Coupling

3-Methyl-1-phenyl-1H- Solvent Yellow 16
pyrazol-5(4H)-one (C.1. 12700)

1. Diazotization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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